Cas no 422528-75-4 (N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 422528-75-4
• MF: C₂₂H₂₆N₄O₂S
• MW: 410.532443523407
• CID: 5748885
• PubChem ID: 3380111
• Update Time: 2025-07-09

N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Quinazolinecarboxamide, 3-[2-(diethylamino)ethyl]-1,2,3,4-tetrahydro-4-oxo-N-(phenylmethyl)-2-thioxo-
• SMR000634401
• N-benzyl-3-(2-(diethylamino)ethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• SR-01000562847-1
• MLS001028368
• N-benzyl-3-[2-(diethylamino)ethyl]-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
• F0916-6219
• AKOS002077980
• SR-01000562847
• CHEMBL1880340
• 422528-75-4
• N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• Inchi： 1S/C22H26N4O2S/c1-3-25(4-2)12-13-26-21(28)18-11-10-17(14-19(18)24-22(26)29)20(27)23-15-16-8-6-5-7-9-16/h5-11,14H,3-4,12-13,15H2,1-2H3,(H,23,27)(H,24,29)
• InChI Key： UDAYJKNUXDSRBD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NCC3=CC=CC=C3)=O)=C2)C(=O)N(CCN(CC)CC)C1=S

Computed Properties

• Exact Mass: 410.17764726g/mol
• Monoisotopic Mass: 410.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 10.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Recent Advances in the Study of N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS: 422528-75-4)

The compound N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS: 422528-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinazoline scaffold and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide exhibits selective inhibition against specific kinase targets, making it a candidate for further development as a therapeutic agent. Structural-activity relationship (SAR) studies have been conducted to identify the molecular determinants of its inhibitory activity, with modifications to the benzyl and diethylaminoethyl groups showing significant impact on potency and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in targeting other biological pathways. For instance, studies have indicated its interaction with protein-protein interaction (PPI) networks, which are increasingly recognized as important therapeutic targets. The thioxo group in the quinazoline ring has been hypothesized to play a crucial role in these interactions, possibly through hydrogen bonding or hydrophobic effects. Further biochemical assays and computational modeling are underway to validate these hypotheses and refine the compound's design.

Another notable advancement is the development of synthetic routes for N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide. Researchers have reported improved yields and purity through optimized reaction conditions, such as the use of catalytic systems and green solvents. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies. Additionally, stability studies have been conducted to assess the compound's shelf-life under various storage conditions, providing valuable data for formulation development.

Preclinical evaluations of N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide have demonstrated encouraging results in animal models of disease. For example, in xenograft models of certain cancers, the compound has shown tumor growth inhibition with minimal off-target effects. Pharmacokinetic studies have also revealed favorable absorption and distribution profiles, although further optimization may be required to enhance bioavailability and reduce metabolic clearance. These findings underscore the compound's potential as a lead candidate for drug development.

In conclusion, the recent research on N-benzyl-3-2-(diethylamino)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS: 422528-75-4) highlights its multifaceted therapeutic potential and the ongoing efforts to optimize its properties. Future studies are expected to focus on advancing the compound through the drug development pipeline, with the ultimate goal of translating these discoveries into clinical applications. The integration of structural biology, medicinal chemistry, and pharmacology will be essential in realizing the full potential of this promising molecule.